Cas no 2680751-39-5 (tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680751-39-5
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 5622236
• PubChem ID: 165926260
• Update Time: 2025-05-28

tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680751-39-5
• EN300-28296342
• tert-butyl N-[4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-yl]carbamate
• tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C15H17N3O4S/c1-9-5-6-10(7-12(9)18(20)21)11-8-23-13(16-11)17-14(19)22-15(2,3)4/h5-8H,1-4H3,(H,16,17,19)
• InChI Key： OGCFXCNKOPNWQN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=C(C=2)[N+](=O)[O-])N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate

Research Brief on tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS: 2680751-39-5)

The compound tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS: 2680751-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate as a key intermediate in the synthesis of novel thiazole-based compounds. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the nitro and tert-butyl carbamate groups in this compound suggests its utility in further chemical modifications to enhance bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate, optimizing reaction conditions to achieve high yields and purity. The study emphasized the compound's stability under various conditions, making it a promising candidate for scalable production. Additionally, computational modeling indicated potential interactions with biological targets, particularly enzymes involved in inflammatory pathways.

Another significant development was reported in a preprint from Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory effects on protein kinases. Preliminary results demonstrated moderate activity against specific kinase isoforms, suggesting its potential as a scaffold for developing kinase inhibitors. Further structure-activity relationship (SAR) studies are underway to refine its potency and selectivity.

The therapeutic potential of tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate is also being investigated in the context of neurodegenerative diseases. A recent collaborative study between academic and industrial researchers identified its ability to cross the blood-brain barrier (BBB), a critical feature for central nervous system (CNS) drug candidates. This finding opens new avenues for its application in treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with particular emphasis on in vivo studies to validate its efficacy and safety profiles. The integration of advanced analytical techniques, such as cryo-EM and mass spectrometry, is expected to provide deeper insights into its biological interactions.

In conclusion, tert-butyl N-4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-ylcarbamate (CAS: 2680751-39-5) represents a versatile and promising compound in the realm of medicinal chemistry. Its synthetic accessibility, combined with its potential biological activities, positions it as a valuable candidate for further drug development efforts. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.